Cas no 1862450-24-5 (Ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: Ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 1862450-24-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6014901
• PubChem ID: 130525763
• Update Time: 2025-10-05

Ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6747081
• ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate
• 1862450-24-5
• Ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)10(11)5-3-4-7-6-8(7)10/h7-8H,2-6,11H2,1H3
• InChI Key： BSYIARNAMGYKDQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCCC2CC21)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate

Ethyl 2-Aminobicyclo[4.1.0]Heptane-2-Carboxylate: A Comprehensive Overview

Ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate, with the CAS number 1862450-24-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which plays a crucial role in its chemical properties and potential applications. The bicyclo[4.1.0]heptane framework provides a rigid and stable backbone, making it an attractive candidate for various synthetic and medicinal chemistry applications.

The bicyclo[4.1.0]heptane system is a type of norbornane derivative, known for its high ring strain and reactivity under certain conditions. In the case of ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate, the presence of both an amino group (-NH₂) and an ester group (-COOEt) introduces additional functional groups that can participate in various chemical reactions or biological interactions. This dual functionality makes the compound versatile for use in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents due to its ability to form stable complexes with metal ions and its potential to inhibit key enzymatic pathways.

The synthesis of ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate typically involves multi-step processes, including cycloaddition reactions or ring-closing metathesis, followed by functionalization steps to introduce the amino and ester groups. The optimization of these synthetic routes has been a focus of recent research, with efforts directed toward improving yield, purity, and scalability.

In terms of physical properties, ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis protocols that require precise control over solubility and reactivity.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of complex natural products and pharmaceutical agents. For example, it has been employed as a key building block in the total synthesis of certain alkaloids and terpenoids, where its rigid structure contributes to the formation of complex stereochemical motifs.

Moreover, ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate has shown potential in materials science as a precursor for high-performance polymers and nanomaterials. Its ability to undergo polymerization under specific conditions has led to investigations into its use in creating biodegradable plastics and advanced composites.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound, revealing its potential as a ligand in transition metal-catalyzed reactions or as a component in coordination polymers (CPs). These findings underscore the compound's versatility across multiple disciplines within chemistry.

In conclusion, ethyl 2-aminobicyclo[4.1.0]heptane-2-carboxylate is a multifaceted compound with applications spanning organic synthesis, pharmacology, materials science, and beyond. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these fields.